Cas no 314745-79-4 (methyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 314745-79-4
• Molecular Formula: C₁₇H₂₀O₆
• Molecular Weight: 320.337105751038
• CID: 5849841
• PubChem ID: 853118

methyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Properties

Names and Identifiers

• methyl 5-(2-(tert-butoxy)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-2-methyl-, methyl ester
• 314745-79-4
• methyl 2-methyl-5-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]-1-benzofuran-3-carboxylate
• EU-0007517
• SR-01000456862
• HMS1611C20
• SR-01000456862-1
• METHYL 5-[2-(TERT-BUTOXY)-2-OXOETHOXY]-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• Oprea1_790397
• methyl 5-(2-tert-butoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• F0821-0152
• CCG-18063
• Z275256012
• AKOS001616419

• InChIKey： VSKONEGOCOZGHK-UHFFFAOYSA-N
• Inchi： 1S/C17H20O6/c1-10-15(16(19)20-5)12-8-11(6-7-13(12)22-10)21-9-14(18)23-17(2,3)4/h6-8H,9H2,1-5H3
• SMILES： O1C2=CC=C(OCC(OC(C)(C)C)=O)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 320.12598835g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 320.12598835g/mol
• Heavy Atom Count: 23
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Boiling Point: 408.8±40.0 °C(Predicted)
• Density: 1.183±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives